GRAVEOLINE

• CAS No.: 485-61-0
• Product Name: GRAVEOLINE
• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-methylquinolin-4-one
• Synonyms: 4(1H)-Quinolone,1-methyl-2-[3,4-(methylenedioxy)phenyl]- (6CI,7CI,8CI)
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.295
• InChI: InChI=1S/C17H13NO3/c1-18-13-5-3-2-4-12(13)15(19)9-14(18)11-6-7-16-17(8-11)21-10-20-16/h2-9H,10H2,1H3
• InChIKey: COBBNRKBTCBWQP-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C(=O)C=C1C3=CC4=C(C=C3)OCO4
• Purity: 96 % (TLC, mass spectrometry)
• Description: GRAVEOLINE(cas 485-61-0) is a CNS stimulant, convulsant and hypertensive. Alkaloid, from plants of the Rutaceae family. As CNS stimulant, it increases breath rhythm, reflex excitability and intensifies clinical cramps (tonic cramps).br>1 - 10 mg/kg increase arterial pressure by 5 - 20 mm Hg during 2 - 30 min.1 - 3 - 5 mg/kg, on cats and dogs under anaesthesia, increase breath rhythm, which remains after decerebration, total excision of cerebellum and carotide ganglion block.3 mg/kg and more, increase electric activity in the cortex and subcortex formations.5 mg/kg remove completely the action of Thiopental sodium, Barbamil, Aminazine and Morphine on the bioelectrical activity of rabbit brain.0.5 - 3mg/kg facilitate the conductivity of electric impulse in the downward activating system and stimulates the respiratory system of the reticulum formation of the caudal part of cat brain.
• References: - Ishmukamedov et al., /Foliosine influence on respiratory zones of reticular formation of caudal part of the brain./ Pharmacology of alkaloids and glycosides. (1967) Tashkent p. 26-29 (Russian). ; ; - Nasyrov et al., /EEG analysis of Foliosine alkaloid effect on the CNS./ Rpts. Acad. Sci. UzSSR 2:51-53 (1968) (Russian).